Cas no 6942-01-4 (2,2-Diallyl-4,4-biphenol)

• Product Name: 2,2-Diallyl-4,4-biphenol
• CAS No: 6942-01-4
• MF: C₁₈H₁₈O₂
• MW: 266.3343
• MDL: MFCD11983078
• CID: 1737383
• Update Time: 2025-10-12

2,2-Diallyl-4,4-biphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-prop-2-enylphenyl)-2-prop-2-enylphenol
• 3,3'-diallyl-4,4'-dihydroxybiphenyl
• SureCN252293
• AC1L6G58
• CHEMBL231391
• NCIOpen2_002259
• 3,3'-diallyl-4,4'-biphenol
• 4.4'-Dihydroxy-3.3'-diallyl-biphenyl
• 3,3'-diallylbiphenyl-4,4'-diol
• AC1Q7A9V
• NSC57617
• CTK2F7361
• AR-1D1232
• 3,3'-Diallyl-biphenyl-4,4'-diol
• 2,2'-DIALLYL-4,4'-BIPHENOL
• 3,3'-di-propenyl< 1,1'-biphenyl> -4,4'-diol
• 2,2-diallyl-4,4-biphenol
• [1,1'-Biphenyl]-4,4'-diol, 3,3'-di-2-propenyl-
• CKKHZUOZFHWLIY-UHFFFAOYSA-N
• BDBM50419026
• 2.2-DIALLYL-4,4-BIPHENOL
• 3,3'-Diallyl 4,4'-dihydroxybiphenyl
• 3,3'-diallyl-4,4'-dihydroxy-biphenyl
• 2-allyl-4-(3-allyl-4-hydroxy-phenyl)phenol
• 3,3'-diallyl-[1,1'-biphenyl]-4,4'-diol
• 4-(4-hydro
• 2,2-Diallyl-4,4-biphenol

• MDL： MFCD11983078
• Inchi： 1S/C18H18O2/c1-3-5-15-11-13(7-9-17(15)19)14-8-10-18(20)16(12-14)6-4-2/h3-4,7-12,19-20H,1-2,5-6H2
• InChI Key： CKKHZUOZFHWLIY-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])C([H])=C([H])[H])C1C([H])=C([H])C(=C(C([H])([H])C([H])=C([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.107
• Boiling Point: 399.2°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.601
• PSA: 40.46
• LogP: 4.22180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether